4,9-Dimethyl-2,7-dihydropyridazino[4,5-g]phthalazine-1,6-dione

Specification

• Molecular Formula: C12H10N4O2
• Molecular Weight: 242.23 g/mol
• IUPAC Name: 1,6-dimethyl-3,8-dihydropyridazino[4,5-g]phthalazine-4,9-dione
• Standard InChI: InChI=1S/C12H10N4O2/c1-5-7-3-10-8(6(2)14-16-12(10)18)4-9(7)11(17)15-13-5/h3-4H,1-2H3,(H,15,17)(H,16,18)
• Standard InChI Key: HKGXDXJMXZTGQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=O)C2=CC3=C(C=C12)C(=O)NN=C3C

Introduction

4,9-Dimethyl-2,7-dihydropyridazino[4,5-g]phthalazine-1,6-dione is a complex organic compound belonging to the class of heterocyclic compounds. It is characterized by its unique structure, which combines elements of pyridazine and phthalazine rings. This compound is of interest in various fields of chemistry and pharmacology due to its potential biological activities and synthetic challenges.

Synthesis Methods

The synthesis of 4,9-Dimethyl-2,7-dihydropyridazino[4,5-g]phthalazine-1,6-dione involves several steps, often starting with simpler heterocyclic compounds. Common methods include condensation reactions and cyclization processes. For instance, a typical synthesis might involve the reaction of a pyridazine derivative with a phthalic anhydride derivative under specific conditions to form the desired fused ring system.

Synthesis Steps:

• Starting Materials: Pyridazine derivatives and phthalic anhydride derivatives.

• Reaction Conditions: High temperature, presence of a catalyst, and appropriate solvent.

• Product Isolation: Purification using chromatography or recrystallization.

Research Findings and Challenges

Current research on 4,9-Dimethyl-2,7-dihydropyridazino[4,5-g]phthalazine-1,6-dione focuses on optimizing its synthesis and exploring its biological properties. Challenges include improving yield and purity during synthesis and fully elucidating its pharmacological potential.

Key Research Challenges:

• Synthetic Efficiency: Developing more efficient and cost-effective synthesis methods.

• Biological Evaluation: Conducting comprehensive biological assays to determine efficacy and safety.

• Structural Modifications: Exploring structural analogs to enhance biological activity.